molecular formula C11H17NO B15372569 4-Butyl-3-methoxyaniline

4-Butyl-3-methoxyaniline

Cat. No.: B15372569
M. Wt: 179.26 g/mol
InChI Key: YUXAAHPIDWHJMN-UHFFFAOYSA-N
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Description

IUPAC Name: 4-tert-Butyl-3-methoxyaniline Molecular Formula: C₁₁H₁₇NO Structure: The compound features a benzene ring substituted with a methoxy (-OCH₃) group at the 3-position and a bulky tert-butyl (-C(CH₃)₃) group at the 4-position. The amino (-NH₂) group at the 1-position defines its aniline derivative nature. Key Properties:

  • Electronic Effects: The methoxy group is electron-donating, activating the aromatic ring toward electrophilic substitution. The tert-butyl group introduces steric hindrance while being weakly electron-donating via hyperconjugation.
  • Applications: Used as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, due to its balanced electronic and steric profile .

Properties

Molecular Formula

C11H17NO

Molecular Weight

179.26 g/mol

IUPAC Name

4-butyl-3-methoxyaniline

InChI

InChI=1S/C11H17NO/c1-3-4-5-9-6-7-10(12)8-11(9)13-2/h6-8H,3-5,12H2,1-2H3

InChI Key

YUXAAHPIDWHJMN-UHFFFAOYSA-N

Canonical SMILES

CCCCC1=C(C=C(C=C1)N)OC

Origin of Product

United States

Comparison with Similar Compounds

Substituent Positional Isomers

Compound Name Substituents Molecular Formula Key Differences vs. 4-tert-Butyl-3-methoxyaniline
3-(tert-Butyl)-4-methoxyaniline tert-Butyl at 3, methoxy at 4 C₁₁H₁₇NO Altered electronic distribution due to swapped substituent positions; reduced steric hindrance at the 4-position .
4-(tert-Butyl)-2-methoxyaniline Methoxy at 2, tert-butyl at 4 C₁₁H₁₇NO Methoxy at 2-position directs electrophiles to the 5-position instead of the 5-/6-positions in the target compound .

Halogen-Substituted Analogs

Compound Name Substituents Molecular Formula Key Differences
4-Bromo-3-methoxyaniline Bromo at 4, methoxy at 3 C₇H₈BrNO Bromine’s electronegativity deactivates the ring, reducing reactivity toward electrophiles. Potential for cross-coupling reactions (e.g., Suzuki) .
3-Chloro-4-(3-methoxy-3-methylbutoxy)aniline Chloro at 3, methoxy-butoxy at 4 C₁₂H₁₈ClNO₂ Bulky alkoxy substituent increases lipophilicity; chloro group enhances electrophilic substitution selectivity .

Oxygen-Containing Substituents

Compound Name Substituents Molecular Formula Key Differences
4-(Difluoromethoxy)-3-methylaniline Difluoromethoxy at 4, methyl at 3 C₈H₉F₂NO Difluoromethoxy group increases lipophilicity and metabolic stability compared to methoxy. Methyl at 3-position reduces steric bulk .
3-(Cyclopropylmethoxy)-4-methylaniline Cyclopropylmethoxy at 3, methyl at 4 C₁₁H₁₅NO Cyclopropane ring introduces strain, potentially enhancing reactivity in ring-opening reactions .

Bulkier Alkyl/Aryl Derivatives

Compound Name Substituents Molecular Formula Key Differences
4-(Benzyloxy)-3-methylaniline Benzyloxy at 4, methyl at 3 C₁₄H₁₅NO Benzyloxy group provides UV chromophore properties; methyl at 3-position limits steric effects compared to tert-butyl .
4-(2-Ethylphenoxy)-3-methylaniline 2-Ethylphenoxy at 4, methyl at 3 C₁₅H₁₇NO Phenoxy group enhances π-π stacking potential; ethyl substituent on phenoxy increases hydrophobicity .

Electronic and Steric Effects

  • Methoxy vs. Difluoromethoxy: Difluoromethoxy analogs (e.g., 4-(Difluoromethoxy)-3-methylaniline) exhibit higher electron-withdrawing effects, altering redox potentials and bioavailability .
  • tert-Butyl vs. Smaller Alkyl Groups: The tert-butyl group in 4-tert-butyl-3-methoxyaniline provides steric protection to the amino group, reducing undesired side reactions in synthesis .

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